N-[2-(2-chlorophenoxy)ethyl]-2-thiophenecarboxamide

• IUPAC Name: N-[2-(2-chlorophenoxy)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H12ClNO2S/c14-10-4-1-2-5-11(10)17-8-7-15-13(16)12-6-3-9-18-12/h1-6,9H,7-8H2,(H,15,16)
• InChI Key: NXIXUBJTOPVUAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCNC(=O)C2=CC=CS2)Cl
• Molecular Formula: C13H12ClNO2S
• Molecular Weight: 281.76 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It likely contains a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom), attached to a carboxamide group (-C(=O)NH2) through an ethyl linker. This ethyl linker is also attached to a chlorophenoxy group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, solubility, and stability. These properties can be predicted using computational methods, but for accurate data, experimental determination is required.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic, corrosive, or flammable. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on a compound depend on its properties and potential applications. For example, if the compound has medicinal properties, future research might focus on improving its efficacy or reducing its side effects.